2-ethyl 4-isopropyl 3-methyl-5-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-2,4-thiophenedicarboxylate

• Molecular Formula: C17H21N3O5S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 2-O-ethyl 4-O-propan-2-yl 3-methyl-5-[(2-methylpyrazole-3-carbonyl)amino]thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C17H21N3O5S/c1-6-24-17(23)13-10(4)12(16(22)25-9(2)3)15(26-13)19-14(21)11-7-8-18-20(11)5/h7-9H,6H2,1-5H3,(H,19,21)
• InChI Key: IWANCGGEVIBVRY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=CC=NN2C)C(=O)OC(C)C)C

Description

2-ethyl 4-isopropyl 3-methyl-5-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-2,4-thiophenedicarboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is a thiophene-based molecule that has a pyrazole ring attached to it.

Mechanism of Action

The exact mechanism of action of 2-ethyl 4-isopropyl 3-methyl-5-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-2,4-thiophenedicarboxylate is not fully understood. However, research has suggested that the compound may act by inhibiting various enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and physiological effects:
Studies have shown that this compound has several biochemical and physiological effects. Some of the most notable effects include:
1. Anti-inflammatory effects: Research has indicated that this compound has potent anti-inflammatory effects and may be useful in treating various inflammatory diseases.
2. Antioxidant effects: Studies have suggested that this compound has antioxidant properties and may be effective in protecting cells from oxidative damage.
3. Neuroprotective effects: Research has indicated that this compound may have neuroprotective effects and may be useful in treating neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-ethyl 4-isopropyl 3-methyl-5-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-2,4-thiophenedicarboxylate in lab experiments is its potential to be effective in treating various diseases. However, there are also several limitations to using this compound in lab experiments. For example, the synthesis of the compound is a complex process that requires specialized equipment and expertise. Additionally, the compound may have limited solubility in certain solvents, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions related to the use of 2-ethyl 4-isopropyl 3-methyl-5-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-2,4-thiophenedicarboxylate in scientific research. Some of the most promising areas of future research include:
1. Development of new drugs: The anti-cancer, neuroprotective, and cardioprotective properties of this compound make it a promising candidate for the development of new drugs.
2. Elucidation of mechanism of action: Further research is needed to fully understand the mechanism of action of this compound and how it interacts with various enzymes and signaling pathways.
3. Optimization of synthesis method: The synthesis of this compound is a complex process that can be improved by optimizing the reaction conditions and exploring new synthetic routes.
In conclusion, this compound is a promising compound that has potential applications in various fields of scientific research. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential as a new drug for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-ethyl 4-isopropyl 3-methyl-5-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-2,4-thiophenedicarboxylate is a complex process that involves several steps. The most common method for synthesizing this compound is through a reaction between 2-ethyl 4-isopropyl 3-methyl-5-bromothiophene-2,4-dicarboxylate and 1-methyl-1H-pyrazole-5-carboxylic acid. The reaction is typically carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide.

Scientific Research Applications

2-ethyl 4-isopropyl 3-methyl-5-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-2,4-thiophenedicarboxylate has been studied for its potential applications in various fields of scientific research. Some of the most promising areas of application include:
1. Cancer research: Studies have shown that this compound has anti-cancer properties and may be effective in treating various types of cancer.
2. Neurological disorders: Research has indicated that this compound may be useful in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Cardiovascular diseases: Studies have suggested that this compound may have cardioprotective effects and may be useful in treating cardiovascular diseases such as hypertension and atherosclerosis.